Cas no 81675-79-8 (Phosphorimidic triamide, N'''-heptyl-N,N,N',N',N'',N''-hexamethyl-)

Phosphorimidic triamide, N'''-heptyl-N,N,N',N',N'',N''-hexamethyl- structure
81675-79-8 structure
Product Name:Phosphorimidic triamide, N'''-heptyl-N,N,N',N',N'',N''-hexamethyl-
CAS No:81675-79-8
MF:C13H33N4P
MW:276.401683568954
CID:703410
PubChem ID:12824581
Update Time:2025-04-19

Phosphorimidic triamide, N'''-heptyl-N,N,N',N',N'',N''-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorimidic triamide, N'''-heptyl-N,N,N',N',N'',N''-hexamethyl-
    • N-[bis(dimethylamino)-heptylimino-λ<sup>5</sup>-phosphanyl]-N-methylmethanamine
    • N'''-Heptyl-N,N,N',N',N'',N''-hexamethylphosphorimidic triamide
    • DTXSID70510787
    • 81675-79-8
    • Inchi: 1S/C13H33N4P/c1-8-9-10-11-12-13-14-18(15(2)3,16(4)5)17(6)7/h8-13H2,1-7H3
    • InChI Key: ZCBYEECEKNWFPC-UHFFFAOYSA-N
    • SMILES: P(=NCCCCCCC)(N(C)C)(N(C)C)N(C)C

Computed Properties

  • Exact Mass: 276.24428407g/mol
  • Monoisotopic Mass: 276.24428407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 22.1Ų
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